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Compound of Interest

Compound Name: 1-Methoxyindole-3-carboxylic acid

Cat. No.: B132495

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methoxyindole-3-carboxylic acid is a synthetically derived indole compound with the
chemical formula C10HoNOs. This technical guide provides a comprehensive overview of its
chemical structure, formula, and key physicochemical properties. While detailed experimental
protocols for its synthesis are not readily available in the public domain, its preparation is noted
to originate from a phytoalexin nucleophilic substitution reaction. The biological activities of its
structural analogs suggest potential areas of investigation, including antioxidant and anti-
inflammatory properties. This document aims to consolidate the available technical data for
researchers and professionals in the field of drug development and chemical research.

Chemical Structure and Formula

1-Methoxyindole-3-carboxylic acid is characterized by an indole scaffold, which is a bicyclic
structure consisting of a benzene ring fused to a pyrrole ring. A methoxy group (-OCHs) is
attached to the nitrogen at position 1 of the indole ring, and a carboxylic acid group (-COOH) is
substituted at position 3.

Chemical Formula: C10HsNO3[1]

Molecular Weight: 191.18 g/mol [1]
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CAS Number: 91913-76-7
Chemical Structure:
Caption: Chemical structure of 1-Methoxyindole-3-carboxylic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Methoxyindole-3-carboxylic acid is
presented in the table below.

Property Value Reference
Molecular Formula C10H9NOs3 [1]
Molecular Weight 191.18 g/mol [1]

CAS Number 91913-76-7

Appearance Solid (predicted)

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Synthesis

1-Methoxyindole-3-carboxylic acid is a synthetic compound.[1] It is derived from a
phytoalexin through a nucleophilic substitution reaction that selectively occurs at the 2-position.
[1] A detailed, step-by-step experimental protocol for this specific synthesis is not widely
published. However, general methods for the synthesis of related indole-3-carboxylic acid
derivatives often involve the hydrolysis of the corresponding ester or nitrile.

General Synthetic Workflow (Hypothetical):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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